![molecular formula C11H10Br2N2O2S B6151101 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine CAS No. 1803802-63-2](/img/no-structure.png)
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine
Overview
Description
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine (DBTOM) is an organic compound belonging to the class of oxazolines. It is a heterocyclic compound with a five-membered ring structure containing two nitrogen atoms and one sulfur atom. The compound was first synthesized in 2002 and has since been studied for its potential biological applications.
Scientific Research Applications
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine has been studied for its potential applications in the fields of medicine and biotechnology. It has been shown to have anti-inflammatory and anti-fungal properties, as well as being able to inhibit the growth of certain types of cancer cells. Additionally, 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine has been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The exact mechanism of action of 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine is not yet fully understood. However, it is believed to act by modulating the activity of certain enzymes and receptors involved in inflammation, cell proliferation, and apoptosis. It has also been suggested that 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine has been found to have a number of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of certain types of cancer cells and reduce inflammation. It has also been found to reduce oxidative stress and to have antioxidant properties. Additionally, 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine has been found to have neuroprotective effects, suggesting it may be useful in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine in laboratory experiments is its low cost and availability. Additionally, its synthesis is relatively straightforward and can be completed in a few steps. However, there are some limitations to its use. For example, 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine is not very stable in solution and is prone to decomposition. Additionally, it is not soluble in most organic solvents, making it difficult to use in certain experiments.
Future Directions
Given its potential applications in medicine and biotechnology, there are many potential future directions for the research and development of 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine. These include further studies into its mechanism of action, its potential uses in the treatment of neurological disorders, and its ability to inhibit the growth of cancer cells. Additionally, research into the synthesis of more stable and soluble derivatives of 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine could open up new possibilities for its use in laboratory experiments. Finally, studies into the potential toxic effects of 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine could provide valuable information for its safe and effective use.
Synthesis Methods
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine is synthesized through a process called Friedel-Crafts alkylation. This method involves the reaction of an aromatic compound, such as thiophene, with an alkyl halide, such as 4,5-dibromo-1-bromoethane. The reaction occurs in the presence of an acid catalyst, such as aluminum chloride, and yields a product containing a carbon-carbon bond. In the case of 4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine, this product is then reacted with an amine, such as morpholine, to form the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine' involves the synthesis of the intermediate compounds, which are then used to synthesize the final product. The key steps in the synthesis pathway include the synthesis of the oxazole ring, the bromination of the thiophene ring, and the coupling of the two rings to form the final product.", "Starting Materials": [ "2-bromo-4,5-dibromothiophene", "2-amino-4-morpholino-1,3-oxazole", "Sodium hydride", "Dimethylformamide", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Synthesis of 2-amino-4-morpholino-1,3-oxazole by reacting morpholine with 2-bromoacetophenone in the presence of sodium hydride and dimethylformamide.", "Step 2: Bromination of 2-bromo-4,5-dibromothiophene by reacting it with hydrogen peroxide and acetic acid.", "Step 3: Synthesis of the intermediate compound by reacting 2-amino-4-morpholino-1,3-oxazole with the brominated thiophene in the presence of sodium hydroxide and water.", "Step 4: Final coupling reaction to form the compound '4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine' by reacting the intermediate compound with acetic acid and water." ] } | |
CAS RN |
1803802-63-2 |
Product Name |
4-[2-(4,5-dibromothiophen-3-yl)-1,3-oxazol-5-yl]morpholine |
Molecular Formula |
C11H10Br2N2O2S |
Molecular Weight |
394.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
